3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Brand Name:
Vulcanchem
CAS No.:
42062-91-9
VCID:
VC21297572
InChI:
InChI=1S/C13H14N2OS2/c1-2-7-15-12(16)10-8-5-3-4-6-9(8)18-11(10)14-13(15)17/h2H,1,3-7H2,(H,14,17)
SMILES:
C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3
Molecular Formula:
C13H14N2OS2
Molecular Weight:
278.4 g/mol
3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No.: 42062-91-9
Cat. No.: VC21297572
Molecular Formula: C13H14N2OS2
Molecular Weight: 278.4 g/mol
* For research use only. Not for human or veterinary use.
![3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one - 42062-91-9](/images/no_structure.jpg)
Specification
| Description | 3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound. |
|---|---|
| CAS No. | 42062-91-9 |
| Molecular Formula | C13H14N2OS2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | 3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C13H14N2OS2/c1-2-7-15-12(16)10-8-5-3-4-6-9(8)18-11(10)14-13(15)17/h2H,1,3-7H2,(H,14,17) |
| Standard InChI Key | ZDHGJHRONIXYAM-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3 |
| Canonical SMILES | C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3 |
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